2-{2-Oxo-1-oxa-4-thiaspiro[4.4]nonan-3-yl}acetic acid

• IUPAC Name: 2-(2-oxo-1-oxa-4-thiaspiro[4.4]nonan-3-yl)acetic acid
• InChI: InChI=1S/C9H12O4S/c10-7(11)5-6-8(12)13-9(14-6)3-1-2-4-9/h6H,1-5H2,(H,10,11)
• InChI Key: KZPNJNAEUVMDMA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)OC(=O)C(S2)CC(=O)O
• Molecular Formula: C9H12O4S
• Molecular Weight: 216.26 g/mol

Description

“2-{2-Oxo-1-oxa-4-thiaspiro[4.4]nonan-3-yl}acetic acid” is a chemical compound with the CAS Number: 134767-82-1. Its IUPAC name is 2-(2-oxo-1-oxa-4-thiaspiro[4.4]nonan-3-yl)acetic acid. The compound has a molecular weight of 216.26.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H12O4S/c10-7(11)5-6-8(12)13-9(14-6)3-1-2-4-9/h6H,1-5H2,(H,10,11). This code provides a specific string of characters that represents the molecular structure of the compound.

Chemical Reactions Analysis

Specific chemical reactions involving this compound are not available in the current search results. For detailed information, it’s recommended to refer to peer-reviewed papers or technical documents related to this compound.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. The compound should be stored in a refrigerator.

Scientific Research Applications

Nonconventional Friedel-Crafts Chemistry

The synthesis of spiro[cycloalkane-1,1'-isothiochroman]-4'-ones and related derivatives from 1-oxa-4-thiaspiro[4,4]nonan-2-one demonstrates the compound's role in nonconventional Friedel-Crafts chemistry. These reactions, catalyzed by aluminum chloride, showcase the chemical's versatility in creating complex molecular structures with potential applications in materials science and pharmacology (El-zohry, 1992).

Antimicrobial Agents

Research into spiroheterocyclic pyrylium salts related to 1-oxa-4-thiaspiro[4.4] nonan-2-one has led to the development of compounds with antimicrobial properties. These findings could pave the way for new classes of antimicrobials, addressing the growing concern over antibiotic resistance (Al-Ahmadi & El-zohry, 1995).

Cytotoxic and Apoptotic Effects

The synthesis of adamantane derivatives incorporating the 2-{2-Oxo-1-oxa-4-thiaspiro[4.4]nonan-3-yl} moiety has shown significant cytotoxic and apoptotic effects on various cancer cell lines. These studies indicate the potential for developing new anticancer agents based on these structural motifs (Turk-Erbul et al., 2021).

Nematicidal Activity

Derivatives of 2-{2-Oxo-1-oxa-4-thiaspiro[4.4]nonan-3-yl}acetic acid have been synthesized and evaluated for their nematicidal activity, providing insights into new potential agricultural chemicals that can protect crops from nematode pests (Srinivas, Nagaraj, & Reddy, 2008).

Mechanism of Action

The mechanism of action for this compound is not available in the current search results. The mechanism of action would typically describe how the compound interacts at the molecular level.

Safety and Hazards

The compound has several hazard statements including H302, H315, H319, H335. Precautionary statements include P261, P271, P280, P302, P304, P305, P313, P332, P337, P338, P340, P351, P352. These codes represent specific safety and hazard guidelines for handling this compound.